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Compound of Interest

Compound Name: 4-Methoxy-3-methylphenol

CAS No.: 14786-82-4

Cat. No.: B082514

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide to the multi-step synthesis of 4-methoxy-3-
methylphenol, a valuable intermediate in the pharmaceutical and chemical industries. The

synthesis commences with the nitration of readily available o-cresol, followed by a series of

functional group transformations including methylation, reduction, and diazotization. Detailed

experimental protocols for each synthetic step are provided, accompanied by a summary of

quantitative data and visual representations of the reaction pathway and experimental workflow

to ensure clarity and reproducibility.

Introduction
4-Methoxy-3-methylphenol is a key building block in the synthesis of various organic

molecules. Its structure, featuring a phenol with methoxy and methyl substituents, makes it a

versatile precursor for the development of novel compounds with potential biological activity.

The synthetic route detailed herein begins with the regioselective nitration of o-cresol to

introduce a nitro group at the para-position relative to the hydroxyl group. Subsequent
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methylation of the phenolic hydroxyl group, followed by the reduction of the nitro group to an

amine, affords a key aniline intermediate. The final step involves a Sandmeyer-type reaction,

where the amino group is converted to a hydroxyl group via diazotization and subsequent

hydrolysis, yielding the target 4-methoxy-3-methylphenol.

Overall Synthetic Pathway
The synthesis of 4-methoxy-3-methylphenol from o-cresol is a four-step process as illustrated

below.
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o-Cresol 2-Methyl-4-nitrophenolNitration 1-Methoxy-2-methyl-4-nitrobenzeneMethylation 3-Methyl-4-methoxyanilineReduction 4-Methoxy-3-methylphenolDiazotization & Hydrolysis

Step 1: Nitration

Step 2: Methylation

Step 3: Reduction

Step 4: Diazotization & Hydrolysis

Dissolve o-Cresol
in Acetic Acid

Cool to -5 °C

Add Nitrating Mixture
(-5 to 0 °C)

Prepare Nitrating Mixture
(HNO₃ + H₂SO₄)

Stir at 0 °C for 2h

Pour onto Ice

Filter, Wash, and Dry
2-Methyl-4-nitrophenol

Dissolve 2-Methyl-4-nitrophenol
in Acetone

Add K₂CO₃

Add Dimethyl Sulfate

Reflux for 4-6h

Work-up and Purification

Dissolve 1-Methoxy-2-methyl-4-nitrobenzene
in Methanol

Add 10% Pd/C

Hydrogenate (1-3 atm H₂)

Filter off Catalyst

Concentrate to obtain
3-Methyl-4-methoxyaniline

Dissolve 3-Methyl-4-methoxyaniline
in H₂SO₄/H₂O

Cool to 0-5 °C

Add NaNO₂ Solution

Add to Boiling H₂SO₄/H₂O

Extraction and Purification of
4-Methoxy-3-methylphenol
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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